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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

LY2365109 hydrochloride is a potent and selective inhibitor of the glycine transporter 1

(GlyT1), with an IC50 of 15.8 nM for human GlyT1a.[1][2][3] It demonstrates significantly lower

affinity for GlyT2 (IC50 > 30,000 nM).[4][5] This selectivity makes it a valuable tool for

neuroscience research, particularly in studies involving the modulation of glycinergic

neurotransmission. Proper preparation of stock solutions is critical for ensuring the accuracy

and reproducibility of experimental results. These application notes provide a detailed protocol

for the preparation, storage, and handling of LY2365109 hydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of LY2365109 hydrochloride is

presented in the table below. This information is essential for accurate stock solution

preparation and for understanding the compound's behavior in different experimental settings.
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Property Value

Molecular Weight 421.91 g/mol [1][4][5][6]

Molecular Formula C₂₂H₂₇NO₅·HCl[4][5][6]

CAS Number 1779796-27-8[1][4][5]

Appearance White to off-white solid[2]

Purity ≥98%[4][5]

Solubility
- Soluble to 100 mM in DMSO[4][5]- Soluble to

50 mM in ethanol[4][5]- Insoluble in water[2]

Storage (Solid)
Desiccate at room temperature[4][5] or at -20°C

for long-term storage (≥ 4 years).[7]

Storage (Stock Solution)
- -80°C for up to 6 months[2][8]- -20°C for up to

1 month[2][8]

Experimental Protocols
Safety Precautions
Before handling LY2365109 hydrochloride, it is crucial to review the Safety Data Sheet (SDS)

and adhere to standard laboratory safety practices.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Prevent the formation of dust during handling.[9]

Materials and Equipment
LY2365109 hydrochloride powder
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Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Stock Solution Preparation Protocol (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of LY2365109
hydrochloride in DMSO.

Acclimatization: Allow the vial of LY2365109 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of LY2365109 hydrochloride powder into the vial.

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of anhydrous

DMSO to the vial to achieve a final concentration of 100 mM. For example, to prepare 1 mL

of a 100 mM stock solution, add 1 mL of DMSO to 42.19 mg of LY2365109 hydrochloride.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, brief sonication in a water bath can be used to aid dissolution.[2] Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber vials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[2][8]

Preparation of Working Solutions
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For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[2] The stock solution can be diluted with an appropriate vehicle. For example, a

formulation for in vivo use could involve a sequential addition of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[8]

Visualizations
Workflow for Preparing LY2365109 Hydrochloride Stock
Solution
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Start: 
Equilibrate LY2365109 HCl to RT

Weigh Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Clarity

Aliquot into Single-Use Vials

Store at -80°C or -20°C

End: 
Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for LY2365109 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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